2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3-chloro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-10(3-2-4-12(8)15)9-5-6-13(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: KJXUSIOQERQSKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID50690278
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261928-58-8

Description

2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% (C7H5Cl3O2) is an important chemical compound that has a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 181-183 °C and a boiling point of 282 °C. It is soluble in water and ethanol, and insoluble in diethyl ether. C7H5Cl3O2 is used in various laboratory experiments and is commonly used in organic synthesis.

Scientific Research Applications

2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% is used in various scientific research applications, including organic synthesis, analytical chemistry, and biochemistry. It is used in the synthesis of various organic compounds, such as dyes, pharmaceuticals, and agrochemicals. It is also used as a reagent in the analysis of organic compounds, such as proteins and lipids. In biochemistry, 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% is used in the synthesis of various enzymes, hormones, and other biomolecules.

Mechanism of Action

2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% acts as an acylating agent in the Friedel-Crafts acylation reaction. It reacts with an aromatic compound to form a chloroacetyl group, which is then reacted with the aromatic compound to form the desired 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% product.
Biochemical and Physiological Effects
2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% has no known biochemical or physiological effects. It is used as a reagent in various laboratory experiments and is not known to have any effect on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% in laboratory experiments is its high reactivity and low cost. It is also relatively easy to handle and store, and is not toxic or hazardous. However, 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% is not suitable for use in reactions that require a high degree of selectivity or specificity, as it can react with multiple aromatic compounds.

Future Directions

There are several potential future directions for the use of 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% in scientific research. These include its use in the synthesis of novel organic compounds, the development of new analytical techniques, and the exploration of its potential applications in biochemistry and medicine. Additionally, further research into the mechanism of action of 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% may lead to the development of more efficient and selective synthetic processes.

Synthesis Methods

2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% is synthesized using the Friedel-Crafts acylation reaction. This reaction involves the reaction of an aromatic compound with an acyl chloride in the presence of an aluminum chloride catalyst. In this reaction, the aromatic compound is 2-chloro-5-(3-chloro-2-methylphenyl)benzene and the acyl chloride is chloroacetic acid. The reaction proceeds with the formation of a chloroacetyl group, which is then reacted with the aromatic compound to form the desired 2-Chloro-5-(3-chloro-2-methylphenyl)benzoic acid, 95% product.